- Tubulysin derivatives and methods for preparing the same, World Intellectual Property Organization, , ,
Cas no 936691-46-2 (Tubulysin M)
Tubulysin M is a highly potent microtubule-depolymerizing agent, derived from myxobacterial secondary metabolites. It exhibits exceptional cytotoxicity by binding to tubulin, disrupting microtubule dynamics, and inducing apoptosis in rapidly dividing cells. Its mechanism of action makes it a valuable tool for studying cell cycle regulation and cytoskeletal function. Tubulysin M is particularly noted for its superior stability and potency compared to other tubulin-targeting compounds, enabling its use in advanced research applications, including anticancer drug development. The compound's unique structural features contribute to its enhanced biological activity, making it a preferred choice for mechanistic studies and preclinical investigations in oncology and cell biology.
Tubulysin M structure
Product Name:Tubulysin M
CAS No:936691-46-2
MF:C38H57N5O7S
MW:727.95348906517
CID:4728788
PubChem ID:23634457
Update Time:2025-06-11
Tubulysin M Chemical and Physical Properties
Names and Identifiers
-
- Tubulysin M
- 4-[[2-[1-Acetyloxy-4-methyl-3-[methyl-[3-methyl-2-[(1-methylpiperidine-2-carbonyl)amino]pentanoyl]amino]pentyl]-1,3-thiazole-4-carbonyl]amino]-2-methyl-5-phenylpentanoic acid
- N14-Desacetoxytubulysin H
- EX-A5466K
- HY-N7053
- AKOS032946592
- TubulysinM
- 936691-46-2
- SCHEMBL12280896
- DA-68411
- CS-0101875
- (aS,?R)-?-[[[2-[(1R,3R)-1-(Acetyloxy)-4-methyl-3-[methyl[(2S,3S)-3-methyl-2-[[[(2R)-1-methyl-2-piperidinyl]carbonyl]amino]-1-oxopentyl]amino]pentyl]-4-thiazolyl]carbonyl]amino]-a-methyl-Benzenepentanoic Acid;
- NSC-784013
- CHEMBL3911475
- NSC784013
- (2S,4R)-4-[[2-[(1R,3R)-1-acetyloxy-4-methyl-3-[methyl-[(2S,3S)-3-methyl-2-[[(2R)-1-methylpiperidine-2-carbonyl]amino]pentanoyl]amino]pentyl]-1,3-thiazole-4-carbonyl]amino]-2-methyl-5-phenylpentanoic acid
-
- MDL： MFCD28398136
- Inchi： 1S/C38H57N5O7S/c1-9-24(4)33(41-35(46)30-17-13-14-18-42(30)7)37(47)43(8)31(23(2)3)21-32(50-26(6)44)36-40-29(22-51-36)34(45)39-28(19-25(5)38(48)49)20-27-15-11-10-12-16-27/h10-12,15-16,22-25,28,30-33H,9,13-14,17-21H2,1-8H3,(H,39,45)(H,41,46)(H,48,49)
- InChI Key： POBZYODNVHQLFG-UHFFFAOYSA-N
- SMILES： S1C=C(C(NC(CC2C=CC=CC=2)CC(C(=O)O)C)=O)N=C1C(CC(C(C)C)N(C)C(C(C(C)CC)NC(C1CCCCN1C)=O)=O)OC(C)=O
Computed Properties
- Exact Mass: 727.39787035g/mol
- Monoisotopic Mass: 727.39787035g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 51
- Rotatable Bond Count: 19
- Complexity: 1170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 187
- XLogP3: 3.8
Tubulysin M Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N7053-25mg |
Tubulysin M |
936691-46-2 | ≥96.0% | 25mg |
￥193100 | 2023-03-07 | |
| MedChemExpress | HY-N7053-50mg |
Tubulysin M |
936691-46-2 | ≥96.0% | 50mg |
￥386200 | 2023-03-07 | |
| MedChemExpress | HY-N7053-100mg |
Tubulysin M |
936691-46-2 | ≥96.0% | 100mg |
￥763220 | 2023-03-07 | |
| TRC | T897130-10mg |
Tubulysin M |
936691-46-2 | 10mg |
$ 27040.00 | 2022-06-02 | ||
| TRC | T897130-25mg |
Tubulysin M |
936691-46-2 | 25mg |
$ 37000.00 | 2023-09-05 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce59930-1mg |
Tubulysin M |
936691-46-2 | 98% | 1mg |
￥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce59930-5mg |
Tubulysin M |
936691-46-2 | 98% | 5mg |
￥0.00 | 2023-09-07 | |
| ChemScence | CS-0101875-25mg |
Tubulysin M |
936691-46-2 | 25mg |
$19310.0 | 2022-04-26 | ||
| ChemScence | CS-0101875-50mg |
Tubulysin M |
936691-46-2 | 50mg |
$38620.0 | 2022-04-26 | ||
| ChemScence | CS-0101875-100mg |
Tubulysin M |
936691-46-2 | 100mg |
$76322.0 | 2022-04-26 |
Tubulysin M Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 16 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 24 h, rt
Reference
- Concise total synthesis of N14-descaetoxytubulysin H, ChemRxiv, 2020, 1, 1-6
Production Method 3
Reaction Conditions
1.1 Solvents: Pyridine ; 18 h, rt
Reference
- Design, synthesis, and cytotoxic activity of new tubulysin analogues, Synlett, 2022, 33(2), 187-195
Production Method 4
Reaction Conditions
1.1 Reagents: Ammonium fluoride Solvents: Methanol ; overnight, reflux
1.2 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; 10 h, reflux; cooled
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2
1.4 Solvents: Pyridine ; 20 h, rt
1.5 Reagents: Water
1.6 Reagents: Hydrochloric acid Solvents: Water ; pH 2
1.7 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 4 h, rt
1.8 Solvents: Methanol , Acetonitrile , Water ; 0.5 h, rt
1.9 Reagents: Sodium cyanoborohydride ; 0.5 h, rt
1.10 Reagents: Acetic acid ; overnight, pH 5, rt
1.2 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; 10 h, reflux; cooled
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2
1.4 Solvents: Pyridine ; 20 h, rt
1.5 Reagents: Water
1.6 Reagents: Hydrochloric acid Solvents: Water ; pH 2
1.7 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 4 h, rt
1.8 Solvents: Methanol , Acetonitrile , Water ; 0.5 h, rt
1.9 Reagents: Sodium cyanoborohydride ; 0.5 h, rt
1.10 Reagents: Acetic acid ; overnight, pH 5, rt
Reference
- Method for preparing efficient anti-tumor active polypeptide tubulysin m, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Stannane, hydroxytrimethyl- Solvents: 1,2-Dichloroethane ; 25 °C; 12 h, reflux
1.2 Reagents: Pyridine ; 0 °C; 12 h, 25 °C
1.2 Reagents: Pyridine ; 0 °C; 12 h, 25 °C
Reference
- Preparation of desacetoxytubulysin H and analogs thereof as anticancer agents, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Solvents: Pyridine ; 0 °C; 12 h, 25 °C
Reference
- Total Synthesis and Biological Evaluation of Natural and Designed Tubulysins, Journal of the American Chemical Society, 2016, 138(5), 1698-1708
Production Method 7
Reaction Conditions
1.1 Reagents: Diisopropylcarbodiimide , Pentafluorophenol Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 24 h, rt
1.2 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ; 0 °C; 0 °C → rt; 24 h, rt
1.3 Solvents: Pyridine ; rt → 0 °C; 2 h, 0 °C → rt; 22 h, rt; rt → 0 °C
1.4 Reagents: Water Solvents: 1,4-Dioxane ; 0 °C → rt; 20 h, rt
1.2 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ; 0 °C; 0 °C → rt; 24 h, rt
1.3 Solvents: Pyridine ; rt → 0 °C; 2 h, 0 °C → rt; 22 h, rt; rt → 0 °C
1.4 Reagents: Water Solvents: 1,4-Dioxane ; 0 °C → rt; 20 h, rt
Reference
- Tubulysin D analogs for the treatment of proliferative disorders, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Diisopropylcarbodiimide , Pentafluorophenol Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 24 h, rt
1.2 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ; 0 °C; 0 °C → rt; 24 h, rt
1.3 Reagents: Pyridine Solvents: Pyridine ; rt → 0 °C; 2 h, 0 °C → rt; 22 h, rt
1.2 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ; 0 °C; 0 °C → rt; 24 h, rt
1.3 Reagents: Pyridine Solvents: Pyridine ; rt → 0 °C; 2 h, 0 °C → rt; 22 h, rt
Reference
- Preparation of tubulysin D analogs as highly potent cell-growth inhibitors for treating cancer and psoriasis, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Tris(2-aminoethyl)amine Solvents: Dichloromethane ; 1 h, rt
1.2 Reagents: Triethylamine Solvents: Dimethylformamide ; 24 h, rt
1.3 Reagents: Dimedone Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 1 d, rt
1.2 Reagents: Triethylamine Solvents: Dimethylformamide ; 24 h, rt
1.3 Reagents: Dimedone Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 1 d, rt
Reference
- Structure-activity and high-content imaging analyses of novel tubulysins, Chemical Biology & Drug Design, 2007, 70(2), 75-86
Production Method 10
Reaction Conditions
1.1 Reagents: Tris(2-aminoethyl)amine Solvents: Dichloromethane ; 3 h, rt
1.2 Reagents: Dicyclohexylcarbodiimide , Pentafluorophenol Solvents: Dimethylformamide ; overnight, rt
1.3 24 h, rt
1.4 Reagents: Dimedone Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; overnight, rt
1.2 Reagents: Dicyclohexylcarbodiimide , Pentafluorophenol Solvents: Dimethylformamide ; overnight, rt
1.3 24 h, rt
1.4 Reagents: Dimedone Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; overnight, rt
Reference
- Total Synthesis of N14-Desacetoxytubulysin H, Organic Letters, 2007, 9(8), 1605-1607
Production Method 11
Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide , Pentafluorophenol Solvents: Dichloromethane ; 0 °C → rt; 15 h, rt
1.2 Reagents: Dimethylformamide , Diisopropylethylamine ; 24 h, rt
1.2 Reagents: Dimethylformamide , Diisopropylethylamine ; 24 h, rt
Reference
- Expedient Synthesis of N-Methyl Tubulysin Analogues with High Cytotoxicity, Journal of Organic Chemistry, 2008, 73(12), 4362-4369
Production Method 12
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Water ; 24 h, rt
Reference
- Tubulysin synthesis featuring stereoselective catalysis and highly convergent multicomponent assembly, Organic Letters, 2020, 22(14), 5396-5400
Production Method 13
Reaction Conditions
1.1 Reagents: Morpholine Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dichloromethane ; 3 h, 0 °C
Reference
- Total Synthesis and Biological Evaluation of Tubulysin Analogues, Journal of Organic Chemistry, 2016, 81(21), 10302-10320
Production Method 14
Reaction Conditions
1.1 Reagents: Ammonium fluoride Solvents: Methanol ; overnight, reflux
1.2 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; 10 h, reflux
1.3 Reagents: Hydrochloric acid ; pH 2
1.4 Solvents: Pyridine ; 20 h, rt
1.5 Reagents: Water ; cooled
1.6 Reagents: Hydrochloric acid Solvents: Methanol ; pH 2
1.7 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 4 h, rt
1.8 Solvents: Methanol , Acetonitrile , Water ; 0.5 h, rt
1.9 Reagents: Sodium cyanoborohydride ; 0.5 h, rt
1.10 Solvents: Acetic acid ; rt; pH 5, rt; overnight, rt
1.2 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; 10 h, reflux
1.3 Reagents: Hydrochloric acid ; pH 2
1.4 Solvents: Pyridine ; 20 h, rt
1.5 Reagents: Water ; cooled
1.6 Reagents: Hydrochloric acid Solvents: Methanol ; pH 2
1.7 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 4 h, rt
1.8 Solvents: Methanol , Acetonitrile , Water ; 0.5 h, rt
1.9 Reagents: Sodium cyanoborohydride ; 0.5 h, rt
1.10 Solvents: Acetic acid ; rt; pH 5, rt; overnight, rt
Reference
- Method for preparing high-efficiency anti-tumor active polypeptide tubulysin M, China, , ,
Production Method 15
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Water ; 0 °C; 5 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
1.3 Reagents: Sodium cyanoborohydride Solvents: Acetonitrile , Water ; 30 min, rt
1.4 Reagents: Acetic acid ; 12 h, pH 7, rt
1.5 Reagents: Sodium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 0.5 h, 0 °C; 20 h, 0 °C → rt
1.6 Reagents: Trifluoroacetic acid ; pH 1, 0 °C
1.7 Reagents: Pyridine ; 14 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
1.3 Reagents: Sodium cyanoborohydride Solvents: Acetonitrile , Water ; 30 min, rt
1.4 Reagents: Acetic acid ; 12 h, pH 7, rt
1.5 Reagents: Sodium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 0.5 h, 0 °C; 20 h, 0 °C → rt
1.6 Reagents: Trifluoroacetic acid ; pH 1, 0 °C
1.7 Reagents: Pyridine ; 14 h, rt
Reference
- A highly stereoselective total synthesis of unnatural N-methyl tubulysin, Synlett, 2018, 29(20),
Production Method 16
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ; 10 min, rt
1.2 Solvents: Dimethylformamide ; 18 h, rt
1.2 Solvents: Dimethylformamide ; 18 h, rt
Reference
- Design, Synthesis, and Cytotoxic Evaluation of Novel Tubulysin Analogues as ADC Payloads, ACS Medicinal Chemistry Letters, 2016, 7(11), 999-1004
Production Method 17
Reaction Conditions
1.1 Reagents: Diisopropylcarbodiimide , Pentafluorophenol Solvents: Ethyl acetate ; 0 °C; 24 h, rt
1.2 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ; 0 °C; 0 °C → rt; 24 h, rt
1.3 Solvents: Pyridine ; rt → 0 °C; 2 h, 0 °C → rt; 22 h, rt
1.4 Solvents: 1,4-Dioxane , Water ; 20 h, 0 °C → rt
1.2 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ; 0 °C; 0 °C → rt; 24 h, rt
1.3 Solvents: Pyridine ; rt → 0 °C; 2 h, 0 °C → rt; 22 h, rt
1.4 Solvents: 1,4-Dioxane , Water ; 20 h, 0 °C → rt
Reference
- Design, synthesis, and biological properties of highly potent tubulysin D analogs, Chemistry - A European Journal, 2007, 13(34), 9534-9541
Production Method 18
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; 5 min, rt
1.2 4 h, rt
1.3 Reagents: Piperidine Solvents: Dimethylformamide ; 6 min, rt
1.4 Reagents: 2,4,6-Trimethylpyridine , Diisopropylethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ; 2 h, rt
1.5 Reagents: Piperidine Solvents: Dimethylformamide ; 6 min, rt
1.6 Reagents: Diisopropylethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 6 h, rt
1.7 Reagents: Piperidine Solvents: Dimethylformamide ; 6 min, rt
1.8 Reagents: 2,4,6-Trimethylpyridine , Pyridine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ; overnight, rt
1.9 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 1 h, rt
1.2 4 h, rt
1.3 Reagents: Piperidine Solvents: Dimethylformamide ; 6 min, rt
1.4 Reagents: 2,4,6-Trimethylpyridine , Diisopropylethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ; 2 h, rt
1.5 Reagents: Piperidine Solvents: Dimethylformamide ; 6 min, rt
1.6 Reagents: Diisopropylethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 6 h, rt
1.7 Reagents: Piperidine Solvents: Dimethylformamide ; 6 min, rt
1.8 Reagents: 2,4,6-Trimethylpyridine , Pyridine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ; overnight, rt
1.9 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 1 h, rt
Reference
- Structure-Cytotoxicity Relationships of Analogues of N14-Desacetoxytubulysin H, Journal of Medicinal Chemistry, 2016, 59(23), 10781-10787
Production Method 19
Reaction Conditions
1.1 Reagents: Pyridine ; 16 h, rt
Reference
- Antibody-drug conjugates, compositions and methods of use, World Intellectual Property Organization, , ,
Production Method 20
Reaction Conditions
Reference
- Glycoside dual-cleavage linkers for antibody-drug conjugates, World Intellectual Property Organization, , ,
Tubulysin M Raw materials
- Carbamic acid, N-[(1S,2S)-1-(fluorocarbonyl)-2-methylbutyl]-, 9H-fluoren-9-ylmethyl ester
- 4-Amino-2-methyl-5-phenylpentanoic acid
- Benzenepentanoic acid, γ-amino-α-methyl-, hydrochloride (1:1), (αS,γR)-
- 2-Propen-1-yl (αS,γR)-γ-[[[2-[(1R,3R)-1-(acetyloxy)-4-methyl-3-[methyl[(2S,3S)-3-methyl-2-[[[(2R)-1-methyl-2-piperidinyl]carbonyl]amino]-1-oxopentyl]amino]pentyl]-4-thiazolyl]carbonyl]amino]-α-methylbenzenepentanoate
- 1,1-Dimethylethyl (2R)-2-[[[(1S,2S)-1-[[[(1R,3R)-3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-[4-[[[(1R,3S)-4-methoxy-3-methyl-4-oxo-1-(phenylmethyl)butyl]amino]carbonyl]-2-thiazolyl]-1-(1-methylethyl)propyl]methylamino]carbonyl]-2-methylbutyl]amino]carbonyl]-1-piperidinecarboxylate
- Benzenepentanoic acid, γ-[[[2-[(1R,3R)-1-hydroxy-4-methyl-3-[methyl[(2S,3S)-3-methyl-2-[[[(2R)-1-methyl-2-piperidinyl]carbonyl]amino]-1-oxopentyl]amino]pentyl]-4-thiazolyl]carbonyl]amino]-α-methyl-, (αS,γR)-
- Methyl (αS,γR)-γ-[[[2-[(1R,3R)-1-(acetyloxy)-4-methyl-3-[methyl[(2S,3S)-3-methyl-2-[[[(2R)-1-methyl-2-piperidinyl]carbonyl]amino]-1-oxopentyl]amino]pentyl]-4-thiazolyl]carbonyl]amino]-α-methylbenzenepentanoate
- 2-Propen-1-yl (αS,γR)-γ-[[[2-[(1R,3R)-1-(acetyloxy)-3-[[(2S,3S)-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl-1-oxopentyl]methylamino]-4-methylpentyl]-4-thiazolyl]carbonyl]amino]-α-methylbenzenepentanoate
- 2-Piperidinecarboxylic acid, 1-methyl-, 2,3,4,5,6-pentafluorophenyl ester, (2R)-
- 4-Thiazolecarboxylic acid, 2-[(1R,3R)-1-(acetyloxy)-4-methyl-3-[methyl[(2S,3S)-3-methyl-2-[[[(2R)-1-methyl-2-piperidinyl]carbonyl]amino]-1-oxopentyl]amino]pentyl]-
- 1-(Phenylmethyl) (2R)-2-[[[(1S,2S)-1-[[[(1R,3R)-3-(acetyloxy)-3-[4-[[[(1R,3S)-3-carboxy-1-(phenylmethyl)butyl]amino]carbonyl]-2-thiazolyl]-1-(1-methylethyl)propyl]methylamino]carbonyl]-2-methylbutyl]amino]carbonyl]-1-piperidinecarboxylate
- 2,3,4,5,6-Pentafluorophenyl 2-[(1R,3R)-1-(acetyloxy)-4-methyl-3-[methyl[(2S,3S)-3-methyl-2-[[[(2R)-1-methyl-2-piperidinyl]carbonyl]amino]-1-oxopentyl]amino]pentyl]-4-thiazolecarboxylate
- 4-Thiazolecarboxylic acid, 2-[(1R,3R)-1-(acetyloxy)-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]-4-methylpentyl]-
- (2R)-1-methylpiperidine-2-carboxylic acid
Tubulysin M Preparation Products
Tubulysin M Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on Tubulysin M
Comprehensive Overview of Tubulysin M (CAS No. 936691-46-2): Mechanism, Applications, and Research Insights
Tubulysin M (CAS No. 936691-46-2) is a highly potent natural product belonging to the tubulysin family, a class of microtubule-disrupting agents originally isolated from myxobacteria. This compound has garnered significant attention in recent years due to its exceptional cytotoxic activity and potential applications in targeted cancer therapies. Researchers are particularly interested in its ability to inhibit microtubule polymerization, a mechanism shared with clinically approved drugs like paclitaxel but with distinct structural advantages.
The molecular structure of Tubulysin M features a unique tetrapeptide backbone with N-methyl-pipecolic acid, isoleucine, tubuvaline, and tubuphenylalanine residues. This configuration contributes to its enhanced binding affinity for tubulin, making it 20-100 times more potent than vinblastine in preclinical studies. Recent publications in journals like Journal of Medicinal Chemistry highlight its structure-activity relationship (SAR) optimization for improved pharmacokinetic properties.
Current research trends focus on antibody-drug conjugates (ADCs) incorporating Tubulysin M as the warhead. The compound's high potency makes it ideal for ADC development, where targeted delivery minimizes systemic toxicity. A 2023 study in Cancer Research demonstrated that ADCs with Tubulysin M payloads showed remarkable efficacy against HER2-positive breast cancer models while maintaining a favorable safety profile. This aligns with growing interest in precision oncology approaches that dominate current cancer research funding.
From a synthetic chemistry perspective, Tubulysin M presents challenges due to its complex stereochemistry and sensitive functional groups. Recent advances in solid-phase peptide synthesis and biocatalytic methods have improved access to analogs for structure-activity studies. The scientific community actively searches for "Tubulysin M synthesis protocol" and "tubulin inhibitor SAR studies," reflecting the demand for practical synthetic routes and mechanistic insights.
In drug discovery circles, Tubulysin M is frequently compared to dolastatin 10 and monomethyl auristatin E (MMAE), other potent tubulin inhibitors used in ADCs. Key differentiators include its superior intracellular retention and bypass of multidrug resistance mechanisms, topics frequently appearing in cancer cell biology forums. These properties make it a valuable tool compound for studying mitotic catastrophe pathways in various cancer types.
The pharmaceutical industry shows growing patent activity around Tubulysin M derivatives, particularly for refractory malignancies. A 2024 analysis of clinical trial databases reveals several investigational ADCs containing tubulysin analogs in Phase I/II trials for non-small cell lung cancer and ovarian cancer. This development responds to the urgent need for next-generation cytotoxic payloads with improved therapeutic indices.
From a biochemical perspective, Tubulysin M exhibits picomolar-range IC50 values against many cancer cell lines, with particular potency against leukemia and lymphoma models. Its mechanism involves binding to the vinca domain of β-tubulin, inducing mitotic spindle disruption and G2/M phase arrest. These details are frequently searched in combination with "microtubule destabilizers mechanism" and "mitotic inhibitors cancer therapy," indicating strong academic and clinical interest.
Emerging technologies like cryo-EM have enabled detailed structural analysis of Tubulysin M-tubulin complexes, revealing key interactions at atomic resolution. These studies, published in top-tier journals like Nature Structural & Molecular Biology, provide blueprints for rational drug design of improved analogs. The scientific community particularly values these structural insights for developing resistance-breaking compounds in oncology.
Supply chain considerations for Tubulysin M research emphasize the need for high-purity reference standards and stable isotope-labeled analogs for metabolic studies. Analytical methods development, especially LC-MS/MS quantification in biological matrices, represents another active research area responding to the demand for translational pharmacology tools. These practical aspects generate substantial search traffic from pharmaceutical researchers.
Looking forward, Tubulysin M research intersects with several cutting-edge fields including proteolysis-targeting chimeras (PROTACs) and targeted protein degradation strategies. Its potent bioactivity makes it a candidate for heterobifunctional molecule development, an area showing exponential growth in recent chemical biology literature. This positions Tubulysin M as a multifaceted tool for both basic research and therapeutic development.
936691-46-2 (Tubulysin M) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk